Cas no 1779983-71-9 (1-(3-bromophenyl)azetidin-3-ol)

• Product Name: 1-(3-bromophenyl)azetidin-3-ol
• CAS No: 1779983-71-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6140898
• PubChem ID: 83823674
• Update Time: 2025-10-20

1-(3-bromophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)azetidin-3-ol
• EN300-6497892
• SCHEMBL21683097
• 1779983-71-9

• Inchi： 1S/C9H10BrNO/c10-7-2-1-3-8(4-7)11-5-9(12)6-11/h1-4,9,12H,5-6H2
• InChI Key： PLEZLMVSHBXGFT-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=C(Br)C=2)C1

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(3-bromophenyl)azetidin-3-ol

Introduction to 1-(3-bromophenyl)azetidin-3-ol (CAS No. 1779983-71-9)

1-(3-bromophenyl)azetidin-3-ol (CAS No. 1779983-71-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique azetidine ring structure and a brominated phenyl group, which confer it with distinct chemical and biological properties. The interest in 1-(3-bromophenyl)azetidin-3-ol stems from its potential applications in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-(3-bromophenyl)azetidin-3-ol is composed of an azetidine ring, a four-membered heterocyclic compound with one nitrogen atom, and a 3-bromophenyl substituent. The presence of the bromine atom on the phenyl ring introduces significant electronic effects, which can influence the compound's reactivity and biological activity. The hydroxyl group at the C-3 position of the azetidine ring adds further complexity to the molecule, potentially enhancing its solubility and reactivity.

Recent studies have highlighted the potential of 1-(3-bromophenyl)azetidin-3-ol as a lead compound for drug discovery. One notable area of research is its application in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Research has shown that compounds with similar structures can modulate key enzymes involved in AD pathogenesis, such as β-secretase (BACE1) and γ-secretase. The ability of 1-(3-bromophenyl)azetidin-3-ol to interact with these enzymes could make it a valuable candidate for further investigation.

In addition to its potential in neurodegenerative diseases, 1-(3-bromophenyl)azetidin-3-ol has also shown promise in cancer research. Studies have demonstrated that this compound can exhibit antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings suggest that 1-(3-bromophenyl)azetidin-3-ol could be further optimized to develop more potent anticancer agents.

The synthesis of 1-(3-bromophenyl)azetidin-3-ol has been reported using various methodologies, including transition-metal-catalyzed reactions and organocatalytic approaches. One common synthetic route involves the reaction of 3-bromoaniline with an appropriate azetidine precursor, followed by deprotection steps to introduce the hydroxyl group. The choice of synthetic method can significantly impact the yield and purity of the final product, making it crucial for researchers to optimize these conditions for large-scale production.

The physicochemical properties of 1-(3-bromophenyl)azetidin-3-ol, such as its solubility, stability, and logP value, are important considerations for its use in drug development. These properties can influence the compound's bioavailability and pharmacokinetic profile. Recent studies have focused on improving these properties through structural modifications or formulation strategies to enhance its therapeutic potential.

In conclusion, 1-(3-bromophenyl)azetidin-3-ol (CAS No. 1779983-71-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead for further optimization and development into novel therapeutic agents. Ongoing research continues to explore its potential in treating neurodegenerative diseases and cancer, highlighting its significance in modern drug discovery efforts.